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For researchers, scientists, and drug development professionals, unequivocally determining
the location of a proton in a crystal structure is paramount. It dictates the fundamental nature of
intermolecular interactions, influencing critical properties like solubility, stability, and
bioavailability. While traditional crystallographic techniques provide a foundational
understanding, Hirshfeld surface analysis has emerged as a powerful and visually intuitive tool
for validating proton transfer events with a high degree of confidence.

This guide provides an in-depth comparison of Hirshfeld surface analysis with other methods,
offering supporting experimental insights and a clear, step-by-step workflow for its application.
As Senior Application Scientists, our goal is to not only present a protocol but to explain the
"why" behind each step, ensuring a robust and self-validating approach to your research.

The Challenge: Pinpointing the Proton

Identifying whether a hydrogen atom is covalently bonded to a donor atom or has been
transferred to an acceptor atom, forming an ionic pair, can be a significant challenge.
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Traditional X-ray diffraction techniques can be ambiguous, especially when dealing with weak
hydrogen bonds or when the proton is located between two electronegative atoms. This
ambiguity can have profound implications, particularly in the pharmaceutical industry, where the
distinction between a co-crystal and a salt is a critical regulatory and intellectual property
consideration.[1]

Hirshfeld Surface Analysis: A Window into
Intermolecular Interactions

Hirshfeld surface analysis offers a unique and powerful solution to this challenge. It provides a
visual and quantitative method for exploring intermolecular interactions within a crystal lattice.
[2] The Hirshfeld surface itself is a three-dimensional boundary that partitions the space in a
crystal into regions belonging to individual molecules.[3] By mapping various properties onto
this surface, we can gain unprecedented insights into the nature and strength of intermolecular
contacts.

Key Concepts in Hirshfeld Surface Analysis:

o d_norm (Normalized Contact Distance): This is a key parameter mapped onto the Hirshfeld
surface. It is derived from d_i (the distance from the surface to the nearest nucleus inside the
surface) and d_e (the distance from the surface to the nearest nucleus outside the surface),
normalized by the van der Waals radii of the respective atoms.[4][5]

o Red spots (d_norm < 0): Indicate intermolecular contacts that are shorter than the sum of
the van der Waals radii, suggesting strong interactions like hydrogen bonds.[4][6]

o White areas (d_norm = 0): Represent contacts at the van der Waals separation.[4][6]

o Blue regions (d_norm > 0): Signify contacts that are longer than the van der Waals radii.[4]

[6]

o Fingerprint Plots: These are two-dimensional histograms that summarize the intermolecular
contacts over the entire Hirshfeld surface.[7] They plot d_i against d_e, providing a unique
"fingerprint” for each crystal structure.[7] Specific patterns and features within the fingerprint
plot can be correlated with different types of intermolecular interactions.[7][8] For instance,
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sharp, distinct spikes often correspond to strong, directional interactions like hydrogen

bonds.

A Comparative Look: Hirshfeld vs. Other

Techniques

To truly appreciate the value of Hirshfeld surface analysis, it's essential to compare it with other

methods used to probe proton transfer.

Technique Advantages

Limitations

Single-Crystal X-ray Diffraction  Provides fundamental atomic

(XRD) coordinates and bond lengths.

Can be ambiguous in locating
hydrogen atoms, especially in
the presence of heavy atoms

or disorder.[9]

Highly sensitive to the local

) ) chemical environment of
Solid-State Nuclear Magnetic ] o
nuclei, providing clear
Resonance (ssNMR) ) )
evidence of protonation states.

[9]

Can be complex to interpret
and may require isotopic

labeling.

Can distinguish between

hydrogen-bonded and
X-ray Photoelectron ) )
protonated species by probing
Spectroscopy (XPS) o )
core-level binding energies.[1]

El

Surface-sensitive technique;
may not be representative of

the bulk crystal.

Visually intuitive, provides a
comprehensive overview of all
) ] intermolecular interactions,
Hirshfeld Surface Analysis )
and can be readily performed
using crystallographic data.[4]

[10]

Primarily a visualization and
analysis tool based on the
input crystal structure; does
not independently determine

proton positions.[5]

Validating Proton Transfer: A Step-by-Step Workflow

using Hirshfeld Surface Analysis
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The following protocol outlines a self-validating workflow for using Hirshfeld surface analysis to

confirm proton transfer. This process leverages the freely available software, CrystalExplorer.
[11][12][13]

Experimental and Computational Workflow
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Data Acquisition & Preparation

1. Obtain High-Quality
Single-Crystal X-ray Data

2. Refine Crystal Structure
(including H-atom positions)

l

3. Generate Crystallographic
Information File (CIF)

Hirshfeld Surface Analysis (CrystalExplorer)

4. Import CIF into
CrystalExplorer

5. Generate Hirshfeld Surface
and map d_norm

'

6. Generate 2D
Fingerprint Plots

Interpretation & Validation

7. Analyze d_norm Surface:
Identify red spots indicative

of strong H-bonds

'

8. Analyze Fingerprint Plot:
Look for characteristic spikes
for donor- acceptor pairs

specific mteractlons

Scenarios (e.g., neutral form)

9. Decompose Fingerprint Plot
to quantify contributions of

[10 Compare with Alternative

Conclusion:
Validated Proton Transfer

Click to download full resolution via product page

Caption: Workflow for validating proton transfer using Hirshfeld surface analysis.
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Detailed Protocol:

Obtain High-Quality Single-Crystal X-ray Data: The accuracy of Hirshfeld surface analysis is
fundamentally dependent on the quality of the input crystallographic data. High-resolution
data is crucial for the precise location of all atoms, including hydrogens.

Refine Crystal Structure: Careful refinement of the crystal structure is essential. Special
attention should be paid to the positions of hydrogen atoms. If possible, locating hydrogen
atoms from the difference Fourier map is preferred.

Generate Crystallographic Information File (CIF): The refined crystal structure should be
saved in the CIF format, which is the standard input for CrystalExplorer.[10]

Import CIF into CrystalExplorer: Open the CIF file in the CrystalExplorer software.[14][15]
Generate Hirshfeld Surface and Map d_norm:

o Select the molecule of interest.

o From the "Surfaces" menu, generate the Hirshfeld surface.

o Map the d_norm property onto the surface. This will generate a color-coded surface where
red spots highlight close contacts.[4]

Generate 2D Fingerprint Plots:
o With the Hirshfeld surface generated, navigate to the "Fingerprint" tab.

o This will display the 2D fingerprint plot, a powerful visualization of all intermolecular
interactions.[7]

Analyze d_norm Surface: Visually inspect the d_norm surface. In a proton transfer scenario,
you would expect to see a prominent red spot between the protonated acceptor atom (e.g.,
N+) and the deprotonated donor atom (e.g., O-).[16] The intensity and size of the red spot
provide a qualitative measure of the interaction strength.[4]

Analyze Fingerprint Plot: Examine the overall fingerprint plot. The presence of sharp, well-
defined "spikes" is characteristic of strong, directional interactions like N+-H---O- hydrogen
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bonds. The positions of these spikes on the plot (the d_i and d_e values) correspond to the
distances of these close contacts.

o Decompose Fingerprint Plot: A key feature of CrystalExplorer is the ability to "decompose”
the fingerprint plot into contributions from specific atom pairs (e.g., N---H, O---H).[17] This
allows for a quantitative analysis of the intermolecular interactions. For a proton transfer
complex, a significant percentage of the Hirshfeld surface should be attributed to the N---H
and O---H contacts.

o Compare with Alternative Scenarios: To build a robust case for proton transfer, it is often
insightful to model the alternative scenario (i.e., the neutral, non-proton-transferred state). By
comparing the theoretical Hirshfeld surface and fingerprint plot of the neutral form with the
experimental data, the differences can provide compelling evidence for the occurrence of
proton transfer.

Case Study: Differentiating a Salt from a Co-crystal

Consider a complex formed between a carboxylic acid and an amine. The critical question is
whether the acidic proton has transferred to the amine, forming a salt (R-COO- H3N+-R'), or
remains with the carboxylic acid, forming a co-crystal (R-COOH---H2N-R").

Co-crystal (No Proton
Feature Salt (Proton Transfer)
Transfer)

Weaker red or white region
Intense red spot between the ) )
between the carboxylic acid
d_norm Surface carboxylate oxygen and the ]
] hydrogen and the amine
ammonium hydrogen. i
nitrogen.

Sharp, prominent spikes ]
) . ] Broader, less defined features
Fingerprint Plot corresponding to the N+-H---O- ] )
) ) for the O-H---N interaction.
Interaction.

Lower percentage contribution

) o from O---H and N---H contacts,
] ] High percentage contribution ) o
Decomposed Fingerprint with a more significant
from O---H and N---H contacts. o
contribution from other

interactions.
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Caption: Logical flow for interpreting Hirshfeld surface analysis results for proton transfer.

Conclusion

Hirshfeld surface analysis provides a visually rich and quantitatively informative method for
validating proton transfer in molecular crystals.[4][10] Its ability to provide a holistic view of
intermolecular interactions makes it an invaluable tool for researchers in solid-state chemistry
and drug development. By following a systematic and self-validating workflow, scientists can
confidently characterize the nature of their crystalline materials, leading to a deeper
understanding of their properties and behavior. While no single technique is infallible, the
integration of Hirshfeld surface analysis into the standard characterization toolkit offers a
significant step forward in the unambiguous determination of proton transfer events.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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